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Compound of Interest

2-Hydroxy(~13~C_6_)benzoic
Compound Name: o
aci

Cat. No.: B563861

Essential Safety and Handling Guide for 2-
Hydroxy(**Cs)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Hydroxy(*3Cs)benzoic acid, a stable isotope-labeled form of salicylic acid. Adherence to these
procedures is essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Hydroxy(*3*Cs)benzoic acid is classified as harmful if swallowed and causes serious eye
damage[1]. While specific data for the 13Cs-labeled compound is limited, the safety protocols for
its non-labeled counterpart, salicylic acid, are directly applicable and should be strictly followed.
The primary hazards include skin and respiratory tract irritation, and the potential for dust
explosion when handled in large quantities[2][3][4][5].

A comprehensive personal protective equipment (PPE) plan is mandatory to minimize
exposure. The following table summarizes the required PPE for handling 2-
Hydroxy(**Cs)benzoic acid.
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Protection Type

Required Equipment

Specifications and Use
Cases

Eye/Face Protection

Safety goggles with side
shields or a full-face shield

Must create a seal around the
eyes to protect from dust and
liquid splashes[2][6]. A full-
facepiece respirator can serve
as both eye and respiratory

protection[2].

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, PVC)

Breakthrough times should be
considered for prolonged
contact. Contaminated gloves
should be disposed of as

hazardous waste[6][7].

Lab coat or long-sleeved shirt

Prevents skin contact with the
arms. Contaminated clothing
should be laundered

separately[2].

Respiratory Protection

NIOSH-approved respirator

A half-facepiece respirator with
filters for fine organic dust is
recommended, especially
when generating dust[2]. Use
in a well-ventilated area or

under a fume hood[8].

Operational and Disposal Plans

Handling and Storage:

« Ventilation: Always handle 2-Hydroxy(*3Ce)benzoic acid in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation of dust[8][9].

¢ Avoiding Dust Formation: Use procedures that minimize the generation of dust. If dust is

unavoidable, ensure adequate respiratory protection is in use[3][7].
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Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container, away from
incompatible materials such as strong oxidizers, acids, and bases[8][9].

Spill and Leak Procedures:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

Don Appropriate PPE: Before cleaning up a spill, wear the full PPE as outlined in the table
above.

Containment and Cleanup: For solid spills, carefully sweep or vacuum the material, avoiding
dust generation. Place the spilled material into a labeled, sealed container for disposal[7]. Do
not wash spills into the sewer system[10].

Decontamination: Clean the spill area thoroughly with soap and water[3].

Disposal Plan:

Waste Identification: 2-Hydroxy(*3Ce)benzoic acid should be treated as hazardous chemical
waste[10].

Containerization: Dispose of the chemical and any contaminated materials (e.g., gloves,
wipes) in a designated, properly labeled hazardous waste container[7][10].

Regulatory Compliance: All disposal must be in accordance with local, state, and federal
regulations. Contact your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures[10].

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention[7][9].

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
water. If irritation occurs, seek medical attention[7][9].

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist[3][9].
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention[4][9].

Diagram: Personal Protective Equipment (PPE) Selection Workflow

PPE Selection for Handling 2-Hydroxy(13C6)benzoic acid
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Caption: Workflow for selecting appropriate PPE when handling 2-Hydroxy(3Ce)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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